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Compound of Interest

Compound Name:
N,N'-Bis(3-

triethoxysilylpropyl)thiourea

Cat. No.: B1231898 Get Quote

An In-depth Technical Guide to the Safety and Handling of N,N'-Bis(3-
triethoxysilylpropyl)thiourea

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for N,N'-Bis(3-
triethoxysilylpropyl)thiourea (CAS: 69952-89-2). The content is intended for professionals in

research and development who may handle this chemical. This document outlines the known

hazards, exposure controls, and emergency procedures associated with this compound.

Chemical and Physical Properties
N,N'-Bis(3-triethoxysilylpropyl)thiourea is an organofunctional silane that acts as a coupling

agent. It is characterized as a colorless to pale yellow liquid with a pungent odor.[1] It is soluble

in many organic solvents and reacts slowly with moisture.[1]

Table 1: Physicochemical Properties of N,N'-Bis(3-triethoxysilylpropyl)thiourea
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Property Value Reference

CAS Number 69952-89-2 [1][2][3]

Molecular Formula C19H44N2O6SSi2 [1][2][3]

Molecular Weight 484.8 g/mol [1][2]

Appearance Colorless to pale yellow liquid [1]

Odor Pungent [1]

Density 1.021 g/cm³ [1][2]

Boiling Point 463.5 °C at 760 mmHg [1][2]

Flash Point >110 °C (>230 °F) [1]

Vapor Pressure 9.06E-09 mmHg at 25 °C [1]

Refractive Index 1.4696 [1]

Solubility

Soluble in a variety of organic

solvents; reacts slowly with

water/moisture.

[1]

Hazard Identification and GHS Classification
While specific GHS classification for N,N'-Bis(3-triethoxysilylpropyl)thiourea is not

consistently available across all sources, related compounds and the thiourea functional group

suggest potential hazards. The GHS classification for the closely related N,N'-Bis(3-

trimethoxysilylpropyl)urea indicates it causes skin irritation (H315), serious eye damage (H318),

and may cause respiratory irritation (H335). Thiourea itself is classified as harmful if swallowed

(H302), suspected of causing cancer (H351), suspected of damaging fertility or the unborn

child (H361), and toxic to aquatic life with long-lasting effects (H411).[4]

Table 2: Potential GHS Hazard Statements
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Hazard Statement Description

H302 Harmful if swallowed.

H315 Causes skin irritation.

H318 Causes serious eye damage.

H335 May cause respiratory irritation.

H351 Suspected of causing cancer.

H361
Suspected of damaging fertility or the unborn

child.

H411 Toxic to aquatic life with long lasting effects.

Toxicological Data
Specific quantitative toxicological data (LD50, LC50) for N,N'-Bis(3-
triethoxysilylpropyl)thiourea is not readily available. However, data for related compounds

can provide an indication of potential toxicity. It is important to handle this compound with the

assumption of toxicity based on its structural analogues.

Table 3: Toxicological Data for Related Silane Compounds

Compound Test Species Route Value Reference

Bis[3-

(triethoxysilyl)

propyl]tetrasu

lfide

LD50 Rat Oral > 2000 mg/kg

Bis[3-

(triethoxysilyl)

propyl]disulfid

e

LD50 Rat Oral > 2000 mg/kg
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Standardized OECD guidelines are followed to assess the safety of chemical substances.

Below are summaries of key experimental protocols relevant to the potential hazards of N,N'-
Bis(3-triethoxysilylpropyl)thiourea.

Acute Dermal Irritation/Corrosion (OECD 404)
This test determines the potential of a substance to cause reversible inflammatory changes to

the skin.

Animal Model: Healthy young adult albino rabbits are typically used.

Procedure: A small area of the animal's fur is clipped. 0.5 mL of the liquid test substance is

applied to a gauze patch, which is then applied to the clipped skin and covered with an

occlusive dressing for 4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal. The severity of the reactions is scored.

Endpoint: The mean scores for erythema and edema are used to classify the substance's

irritation potential.

Acute Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to cause damage to the eye.

Animal Model: Healthy young adult albino rabbits are used.

Procedure: 0.1 mL of the liquid test substance is instilled into the conjunctival sac of one eye

of the animal. The other eye serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after instillation. The severity of lesions is scored.

Endpoint: The scores for corneal opacity, iritis, and conjunctival redness and swelling are

used to classify the substance's irritation or corrosion potential.

Safe Handling and Storage
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Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene), a lab coat, and

other protective clothing as necessary to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area. If inhalation is a risk, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors should be used.

Handling
Avoid contact with skin, eyes, and clothing.

Do not breathe vapor or mist.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, acids, and alkalis.

[1]

Protect from moisture, as the compound can react with it.[1]

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.
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Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Irritating fumes and organic acid vapors may be released in a fire.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE. Ensure

adequate ventilation.

Environmental Precautions: Prevent the substance from entering drains and waterways.

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth,

vermiculite) and place it in a suitable container for disposal.

Potential Signaling Pathways and Mechanisms of
Toxicity
While specific signaling pathways for N,N'-Bis(3-triethoxysilylpropyl)thiourea have not been

elucidated, potential mechanisms can be inferred from its structure.

The triethoxysilyl groups can hydrolyze in the presence of moisture to form silanols. These

silanols can then condense with hydroxyl groups on surfaces or with each other, which is the
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basis of their action as coupling agents. In a biological system, this reactivity could lead to

interactions with biological macromolecules.

The thiourea moiety is known to have toxic effects. Studies on thiourea have shown that its

toxicity can be mediated by its S-oxygenation, catalyzed by flavin-containing monooxygenases

(FMOs), leading to the formation of reactive intermediates like formamidine sulfinic acid

(FASA).[5] These reactive species can be genotoxic.[5] Thiourea compounds have also been

shown to interact with various signaling pathways, including those involved in inflammation and

apoptosis.

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9654246/
https://pubmed.ncbi.nlm.nih.gov/9654246/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Storage

Emergency Response

Assess Hazards (SDS)

Select Appropriate PPE

Inform

Use in Well-Ventilated Area

Proceed to

Avoid Skin/Eye Contact

Wash Hands After Use

Store in Cool, Dry Place

After Handling

Keep Container Tightly Closed

Separate from Incompatibles

Administer First Aid Follow Spill Cleanup Protocol Follow Fire Response Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure

Metabolic Activation

Reactive Intermediates

Cellular Effects

N,N'-Bis(3-triethoxysilylpropyl)thiourea

Hydrolysis of Triethoxysilyl Groups S-Oxygenation of Thiourea

Silanols Formamidine Sulfinic Acid (FASA)

Interaction with Macromolecules

DNA DamageInflammation

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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